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Compound of Interest

Compound Name: PK 130

Cat. No.: B1678502

Application Notes and Protocols: PK11195

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the preparation of stock
solutions and working concentrations of PK11195, a selective ligand for the translocator protein
(TSPO), formerly known as the peripheral benzodiazepine receptor (PBR).[1] These guidelines
are intended for researchers, scientists, and professionals in drug development. The protocols
herein ensure accurate and reproducible results in both in vitro and in vivo experimental
settings.

Physicochemical Properties of PK11195

A comprehensive understanding of the physicochemical properties of PK11195 is crucial for
the accurate preparation of stock solutions and for ensuring its stability and efficacy in
experimental assays.
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Property Value Source
Molecular Formula C21H21CIN20 [2]
Molecular Weight 352.86 g/mol [2][3]
Appearance White solid [3]
Purity >98% [2][3]
Solubility in DMSO Up to 100 mM [3]
Solubility in Ethanol Upto 75 mM [2][4]
Storage Store at room temperature or e

2-8°C

Preparation of PK11195 Stock Solutions

The following protocol outlines the steps for preparing a high-concentration stock solution of
PK11195, which can then be diluted to the desired working concentrations. Given its high
solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for the primary stock
solution.

Materials:

e PK11195 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

o Equilibrate: Allow the PK11195 powder and DMSO to reach room temperature before use.
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o Weigh: Accurately weigh the desired amount of PK11195 powder using a calibrated
analytical balance. For example, to prepare a 100 mM stock solution, weigh out 3.53 mg of
PK11195.

» Dissolve: Add the appropriate volume of DMSO to the vial containing the PK11195 powder.
To prepare a 100 mM stock solution with 3.53 mg of PK11195, add 100 pL of DMSO.

o Mix: Vortex the solution thoroughly until the PK11195 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may aid in dissolution.

» Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Reconstitution Calculator:

To calculate the volume of solvent needed for a specific mass of PK11195 to achieve a desired
molarity, use the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molarity (mol/L))

Recommended Working Concentrations

The optimal working concentration of PK11195 is application-dependent. The following table
summarizes typical concentration ranges used in various experimental models. It is highly
recommended to perform a dose-response experiment to determine the optimal concentration
for your specific assay.
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Typical Working

Application . Source
Concentration
In Vitro Assays
Cell Viability/Proliferation
10-100 uM [5]
Assays
Apoptosis Induction 25-100 uM [5][6]
Mitochondrial Membrane
_ ~25 uM [6]
Potential Assays
Reactive Oxygen Species
25 - 50 uM [617]
(ROS) Measurement
Cytokine Release Assays (e.g.,
Y ys (€0 0.5 umMm [8]
ELISA)
In Vivo Studies
Rodent Models (intraperitoneal
S 1-3mg/kg [91[10]
injection)
) ) Bolus injection of radiolabeled
PET Imaging Studies [10][11]

[1C]PK11195

Experimental Workflow and Signaling Pathway

Experimental Workflow for PK11195 Solution Preparation
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Stock Solution Preparation

(Weigh PK11195 POWdeD
:
(Dissolve in DMSO)
(Aliquot for Storage)

(Store at-20°C/ -80°C)

Retrieve for use

Working Solution Preparation

(Thaw Stock Aliquot)
(Dilute with Media/BuﬁeD
(Use in Experiment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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